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Compound of Interest

Compound Name: Dimercury(I) oxalate

Cat. No.: B1630214 Get Quote

In-Depth Technical Guide to Mercurous Oxalate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mercurous oxalate (Hg₂C₂O₄), also known as dimercury(I) oxalate, is an inorganic compound

of mercury in the +1 oxidation state with the oxalate anion. Unlike its mercuric counterpart,

mercurous oxalate contains the dimeric cation [Hg₂]²⁺. This guide provides a comprehensive

overview of the known physical and chemical properties of mercurous oxalate, including

available quantitative data, experimental protocols for its preparation, and a discussion of its

thermal decomposition. Due to the relative scarcity of detailed research on mercurous oxalate

compared to mercuric oxalate, this guide synthesizes available information and highlights

areas where further investigation is needed.

Core Properties of Mercurous Oxalate
Physical Properties
Quantitative data on the physical properties of mercurous oxalate is not extensively

documented in readily available literature. Much of the existing data is qualitative or inferred

from its chemical behavior.
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Property Value/Description

Chemical Formula C₂Hg₂O₄[1]

Molecular Weight 489.20 g/mol [1]

CAS Number 2949-11-3[1]

Appearance Crystalline solid

Solubility in Water Insoluble

Solubility in Acids Slightly soluble in nitric acid

Solubility Product Constant (Ksp) pKsp = 12.76

Chemical Properties
Mercurous oxalate's chemical behavior is characterized by its insolubility and its decomposition

upon heating.

Solubility and Precipitation: Mercurous oxalate is known to be insoluble in water and cold dilute

nitric acid. This property has been historically utilized in analytical chemistry for the separation

and determination of mercury. The precipitation of mercurous oxalate can be achieved by

reacting a soluble mercurous salt, such as mercurous nitrate, with oxalic acid or a soluble

oxalate salt.

Thermal Decomposition: While specific studies detailing the thermal decomposition mechanism

of mercurous oxalate are limited, the decomposition of related metal oxalates suggests a

process involving the breakdown of the oxalate anion and a change in the oxidation state of the

metal. For comparison, the thermal decomposition of mercuric oxalate has been studied and is

known to be sensitive to light and pre-irradiation. It is plausible that mercurous oxalate

decomposes upon heating to form elemental mercury and carbon dioxide, though the precise

stoichiometry and intermediates are not well-established.

Experimental Protocols
Synthesis of Mercurous Oxalate (Precipitation Method)
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This protocol is adapted from historical analytical methods for the precipitation of mercurous

oxalate.

Objective: To synthesize mercurous oxalate via precipitation from an aqueous solution of

mercurous nitrate and a soluble oxalate.

Materials:

Mercurous nitrate (Hg₂(NO₃)₂)

Ammonium oxalate ((NH₄)₂C₂O₄) or Oxalic acid (H₂C₂O₄)

Dilute nitric acid

Deionized water

Asbestos or sintered glass crucible

Filtration apparatus

Procedure:

Preparation of Mercurous Nitrate Solution: Prepare a solution of mercurous nitrate in

deionized water. A small amount of dilute nitric acid should be added to prevent the formation

of basic salts.

Precipitation: To the mercurous nitrate solution, add a solution of ammonium oxalate or

oxalic acid dropwise with constant stirring. A white crystalline precipitate of mercurous

oxalate will form.

Digestion: Gently warm the mixture and allow it to stand for a period to encourage complete

precipitation and the formation of larger, more easily filterable crystals.

Filtration and Washing: Collect the precipitate by vacuum filtration using an asbestos or

sintered glass crucible. Wash the precipitate several times with cold deionized water to

remove any soluble impurities.

Drying: Dry the purified mercurous oxalate in a desiccator over a suitable drying agent.
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Visualizations
Experimental Workflow for Mercurous Oxalate Synthesis
The following diagram illustrates the key steps in the laboratory synthesis of mercurous

oxalate.
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Synthesis of Mercurous Oxalate Workflow

Postulated Thermal Decomposition Pathway
This diagram outlines a plausible pathway for the thermal decomposition of mercurous oxalate

based on the behavior of other simple metal oxalates.
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Postulated Thermal Decomposition of Mercurous Oxalate

Safety and Handling
Mercurous oxalate, like all mercury compounds, is highly toxic. It should be handled with

extreme care in a well-ventilated fume hood. Appropriate personal protective equipment,

including gloves, safety goggles, and a lab coat, must be worn at all times. Exposure can occur

through inhalation, ingestion, or skin contact. All waste containing mercurous oxalate must be

disposed of as hazardous waste according to institutional and governmental regulations.

Conclusion
This technical guide provides a summary of the currently available information on the physical

and chemical properties of mercurous oxalate. While its basic identity and solubility

characteristics are established, there is a notable lack of comprehensive quantitative data,
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particularly regarding its physical constants, detailed thermal decomposition mechanism, and

spectroscopic properties. The provided experimental protocol for its synthesis is based on

established analytical precipitation methods. The visualizations offer a conceptual framework

for its synthesis and potential thermal decomposition. Further research is warranted to fully

characterize this compound and distinguish its properties from those of the more commonly

studied mercuric oxalate. Such studies would be valuable for a more complete understanding

of mercury coordination chemistry and the behavior of metal oxalates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dimercury(I) oxalate | C2Hg2O4 | CID 25021881 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of mercurous
oxalate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630214#physical-and-chemical-properties-of-
mercurous-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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